Cas no 1805692-26-5 (2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile)

• Product Name: 2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile
• CAS No: 1805692-26-5
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5004485
• Update Time: 2025-06-08

2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile

• Inchi： 1S/C11H10BrNO/c1-8-3-2-4-9(7-13)11(8)5-10(14)6-12/h2-4H,5-6H2,1H3
• InChI Key： IFZSMFSMKRFPAW-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(C#N)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9

Additional information on 2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile

Comprehensive Overview of 2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile (CAS No. 1805692-26-5)

The compound 2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile (CAS No. 1805692-26-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a brominated ketone and a methylbenzonitrile moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

In recent years, the demand for high-purity intermediates like 2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile has surged, driven by advancements in precision medicine and green chemistry. This compound's ability to undergo selective transformations makes it valuable for constructing complex molecular architectures. Its CAS No. 1805692-26-5 is frequently searched in scientific databases, reflecting its growing relevance in organic synthesis and material science applications.

One of the key trends in modern chemistry is the shift toward sustainable synthesis. 2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile aligns with this trend, as researchers investigate eco-friendly catalytic methods to optimize its production. Questions such as "What are the optimal conditions for bromination in this compound?" or "How can its reactivity be tuned for specific applications?" are commonly explored in academic and industrial settings. These inquiries highlight the compound's adaptability and potential for innovation.

The methylbenzonitrile segment of the molecule contributes to its stability and solubility, making it suitable for diverse reaction conditions. Meanwhile, the 3-bromo-2-oxopropyl group offers a reactive handle for further functionalization, enabling the creation of derivatives with tailored properties. This dual functionality positions CAS No. 1805692-26-5 as a cornerstone in the design of novel small-molecule therapeutics and functional materials.

From an analytical perspective, 2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and consistency, which are critical for reproducible research outcomes. The compound's spectral data is often referenced in peer-reviewed journals, underscoring its reliability as a building block in synthetic campaigns.

Looking ahead, the applications of 2-(3-Bromo-2-oxopropyl)-3-methylbenzonitrile are expected to expand, particularly in drug discovery and catalysis. As the scientific community continues to prioritize efficient synthetic routes and molecular diversity, this compound will likely remain a focal point in cutting-edge research. Its CAS No. 1805692-26-5 serves as a gateway to a wealth of literature and experimental data, making it an indispensable resource for chemists worldwide.